4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamide

• IUPAC Name: 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamide
• InChI: InChI=1S/C12H9N5O5S/c13-23(20,21)8-3-1-7(2-4-8)14-10-6-5-9-11(16-22-15-9)12(10)17(18)19/h1-6,14H,(H2,13,20,21)
• InChI Key: QBUGZQPBHGZSDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C3=NON=C3C=C2)[N+](=O)[O-])S(=O)(=O)N
• Molecular Formula: C12H9N5O5S
• Molecular Weight: 335.30 g/mol

Description

4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamide, also known as NBD-Sulfonamide, is a fluorescent probe that has been widely used in scientific research. It is a small molecule that can be easily synthesized and has unique properties that make it useful in a variety of applications.

Mechanism of Action

The mechanism of action of 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide is based on its fluorescent properties. It is a non-toxic molecule that can be easily incorporated into biological systems. Once inside the cell, it binds to specific targets and emits a fluorescent signal when excited by light of a specific wavelength. This signal can be detected and measured using fluorescence microscopy or other techniques.
Biochemical and Physiological Effects:
4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with normal cellular processes and is not toxic to cells at the concentrations typically used in experiments. It is also stable under a variety of conditions, making it a reliable and consistent tool for research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide is its versatility. It can be used in a wide range of experiments and applications, from basic research to drug discovery. It is also relatively easy to use and can be incorporated into existing experimental protocols with minimal modification. However, one limitation of 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide is its sensitivity to pH and temperature. Changes in these parameters can affect its fluorescent properties and lead to inaccurate results.

Future Directions

There are many potential future directions for research involving 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide. One area of interest is the development of new applications for the probe, such as in vivo imaging and drug delivery. Another area of research is the synthesis of new derivatives of 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide with improved properties, such as increased stability and sensitivity. Overall, 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide is a valuable tool for scientific research and has the potential to contribute to many new discoveries in the future.

Synthesis Methods

The synthesis of 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide involves the reaction of 4-nitro-2,1,3-benzoxadiazole with 4-aminobenzenesulfonamide. The reaction is typically carried out in a mixture of solvents, such as DMF and water, at elevated temperatures. The resulting product is a yellow powder that is soluble in water and organic solvents.

Scientific Research Applications

4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzenesulfonamideide has been used extensively in scientific research as a fluorescent probe for a variety of applications. It has been used to study protein-protein interactions, enzyme activity, and membrane dynamics. It is also used as a marker for cellular and subcellular structures, such as the Golgi apparatus and endoplasmic reticulum.